2-benzamido-N-(2-methoxyphenethyl)thiazole-4-carboxamide
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Overview
Description
“2-benzamido-N-(2-methoxyphenethyl)thiazole-4-carboxamide” is a derivative of thiazole, a heterocyclic compound . Thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug) .
Molecular Structure Analysis
Thiazole is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .Chemical Reactions Analysis
Thiazole derivatives have been found to exhibit a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . The specific chemical reactions involving “2-benzamido-N-(2-methoxyphenethyl)thiazole-4-carboxamide” are not specified in the retrieved data.Physical And Chemical Properties Analysis
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2 . The specific physical and chemical properties of “2-benzamido-N-(2-methoxyphenethyl)thiazole-4-carboxamide” are not provided in the retrieved data.Scientific Research Applications
Photoreactions and Molecular Studies
Research on compounds structurally similar to 2-benzamido-N-(2-methoxyphenethyl)thiazole-4-carboxamide includes the photoreactions of 2-(4-thiazolyl)-1H-benzimidazole. Studies in this area reveal insights into the photooxidation processes of related compounds, offering potential applications in molecular chemistry and photochemistry (Mahran, Sidky, & Wamhoff, 1983).
Synthesis on Solid Phase
The synthesis of related 2-amino-5-carboxamide thiazole derivatives on a solid phase is another area of application. This process involves a series of reactions starting with reductive amination and concluding with the cleavage of the 2-amino-5-carboxamide thiazole resin, which demonstrates potential in drug development with reasonable oral bioavailability properties (Kim, Kwon, Han, & Gong, 2019).
Anti-inflammatory and Analgesic Agents
Compounds similar to 2-benzamido-N-(2-methoxyphenethyl)thiazole-4-carboxamide have been synthesized for use as anti-inflammatory and analgesic agents. This synthesis involves complex reactions and has shown promising results in inhibiting cyclooxygenase enzymes, with significant analgesic and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Enhancement in Antiparasitic Activity
Another research application involves enhancing the activity of benzothiazoles as inhibitors of pteridine reductase-1 for treating trypanosomatidic infections. Modifications of the benzothiazole structure, similar to the core of 2-benzamido-N-(2-methoxyphenethyl)thiazole-4-carboxamide, have been shown to improve enzymatic activity and exhibit potential as anti-trypanosomatidic agents (Linciano et al., 2019).
Mechanism of Action
Target of Action
Thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
Thiazole derivatives have been known to interact with their targets, leading to various changes that result in their diverse biological activities .
Biochemical Pathways
Given the diverse biological activities of thiazole derivatives, it can be inferred that multiple pathways could be affected, leading to downstream effects .
Result of Action
Given the diverse biological activities of thiazole derivatives, it can be inferred that the compound could have multiple effects at the molecular and cellular levels .
Future Directions
Thiazole derivatives continue to be a focus of research due to their diverse biological activities . Future research may focus on the design and development of new thiazole derivatives, including “2-benzamido-N-(2-methoxyphenethyl)thiazole-4-carboxamide”, to act as potent therapeutic agents with lesser side effects .
properties
IUPAC Name |
2-benzamido-N-[2-(2-methoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O3S/c1-26-17-10-6-5-7-14(17)11-12-21-19(25)16-13-27-20(22-16)23-18(24)15-8-3-2-4-9-15/h2-10,13H,11-12H2,1H3,(H,21,25)(H,22,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWOXWKRAJCJXTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CCNC(=O)C2=CSC(=N2)NC(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-benzamido-N-(2-methoxyphenethyl)thiazole-4-carboxamide |
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